Cas no 352535-01-4 (Tetrakis(ethylmethylamino)hafnium(IV))

Tetrakis(ethylmethylamino)hafnium(IV) is a metalorganic precursor used in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for hafnium-based thin films. Its key advantages include high volatility and thermal stability, enabling precise control over film composition and uniformity. The compound’s reactive ethylmethylamino ligands facilitate low-temperature deposition, making it suitable for temperature-sensitive substrates. It is particularly valued in semiconductor manufacturing for producing high-κ dielectric layers, such as hafnium oxide (HfO₂), which are critical for advanced logic and memory devices. The precursor’s consistent purity and reliable performance contribute to reproducible film properties, meeting stringent industry requirements.
Tetrakis(ethylmethylamino)hafnium(IV) structure
352535-01-4 structure
Product Name:Tetrakis(ethylmethylamino)hafnium(IV)
CAS No:352535-01-4
MF:C12H32HfN4
MW:410.89928817749
MDL:MFCD03427130
CID:92798
PubChem ID:24879306
Update Time:2025-06-06

Tetrakis(ethylmethylamino)hafnium(IV) Chemical and Physical Properties

Names and Identifiers

    • Tetrakis(ethylmethylamino)hafnium(IV)
    • ethyl(methyl)azanide,hafnium(4+)
    • HAFNIUM TETRAKIS(ETHYLMETHYLAMIDE)
    • TEMAH
    • TEMAH (Tetrakis(ethylmethylamino)hafnium(IV)
    • MFCD03427130
    • SCHEMBL237323
    • Tetrakis(ethylmethylamido)hafnium(IV)
    • 352535-01-4
    • Tetrakis(ethylmethylamido)hafnium(IV), packaged for use in deposition systems
    • ethyl(methyl)azanide;hafnium(4+)
    • Tetrakis(ethylmethylamido)hafnium(IV), >=99.99% trace metals basis
    • Tetrakis(ethylmethylamino)hafnium
    • Tetrakis(ethylmethylamino)hafnium 99.999%
    • Ethanamine, N-methyl-, hafnium(4+) salt (4:1)
    • DTXSID70108284
    • DB-009835
    • MDL: MFCD03427130
    • Inchi: 1S/4C3H8N.Hf/c4*1-3-4-2;/h4*3H2,1-2H3;/q4*-1;+4
    • InChI Key: NPEOKFBCHNGLJD-UHFFFAOYSA-N
    • SMILES: [Hf+4].[N-](C)CC.[N-](C)CC.[N-](C)CC.[N-](C)CC

Computed Properties

  • Exact Mass: 412.20900
  • Monoisotopic Mass: 412.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 50.5
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.324 g/mL at 25 °C(lit.)
  • Melting Point: <-50 °C
  • Boiling Point: 78 °C/0.01 mmHg(lit.)
  • Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
  • PSA: 12.96000
  • LogP: 1.60960
  • Solubility: Strong reaction with water
  • Sensitiveness: Air & Moisture Sensitive

Tetrakis(ethylmethylamino)hafnium(IV) Security Information

Tetrakis(ethylmethylamino)hafnium(IV) Customs Data

  • HS CODE:2921199090
  • Customs Data:

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Tetrakis(ethylmethylamino)hafnium(IV) Pricemore >>

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¥3680.0 2024-07-18
abcr
AB304151-10 g
Tetrakis(ethylmethylamino)hafnium, 99% (99.99+%-Hf, <0.15% Zr), in 50 ml Swagelok cylinder for CVD/ALD; .
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